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Compound of Interest

Compound Name: VUF11418

Cat. No.: B560427

For researchers and scientists in the field of drug development, the safe handling and disposal
of chemical compounds are paramount. This document provides a comprehensive guide to the
proper disposal procedures for VUF11418, a CXCR3 agonist used in inflammation research.
Adherence to these guidelines is essential to ensure laboratory safety and environmental
protection.

VUF11418 is an organic molecule that should be handled with care in a laboratory setting.
While a specific Safety Data Sheet (SDS) with detailed hazard information is not publicly
available, it is prudent to treat this compound as potentially hazardous. The following
procedures are based on best practices for the disposal of chemical waste.

VUF11418 Chemical and Physical Properties

A summary of the known properties of VUF11418 is provided in the table below. The lack of a
comprehensive SDS necessitates a conservative approach to its handling and disposal.
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Property Value Source

ChemicalBook[1],
CAS Number 1414376-85-4

AChemBlock[2]
Molecular Formula C25H31I2N AChemBlock[2]
Molecular Weight 599.34 g/mol AChemBlock[2]
Appearance Solid Probechem[3]
Solubility 10 mM in DMSO Probechem

Solid Powder: -20°C for 12
Months; 4°C for 6 Months. In

Storage Probechem
Solvent: -80°C for 6 Months;

-20°C for 6 Months.

Experimental Protocols: Disposal of VUF11418

The recommended procedure for the disposal of VUF11418 involves treating it as a chemical
waste product. This protocol is designed to minimize risk to personnel and the environment.

Materials Required:

e Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant
gloves.

e Labeled, leak-proof, and sealable chemical waste container.
e Chemical fume hood.

o Waste manifest or tag provided by your institution's Environmental Health and Safety (EHS)
department.

Procedure:

» Risk Assessment: Before handling VUF11418, conduct a risk assessment for the disposal
process. Given the lack of specific toxicity data, assume the compound may be harmful if
inhaled, ingested, or comes into contact with skin.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves, when handling VUF11418 and its waste.

Work in a Ventilated Area: All handling and preparation of VUF11418 waste should be
conducted inside a certified chemical fume hood to prevent inhalation of any dust or vapors.

Segregate Waste: Do not mix VUF11418 waste with other types of waste unless specifically
instructed to do so by your EHS department. It should be collected in a designated chemical
waste container.

Containerization:

o Solid Waste: Place any solid VUF11418, contaminated lab supplies (e.g., weighing paper,
gloves, pipette tips), into a clearly labeled, leak-proof, and sealable solid chemical waste
container.

o Liquid Waste: If VUF11418 is in a solvent (e.g., DMSO), collect the solution in a labeled,
leak-proof, and sealable liquid chemical waste container. The container must be
compatible with the solvent used.

Labeling: Clearly label the waste container with the following information:
o "Hazardous Waste"

o The full chemical name: VUF11418

o The CAS number: 1414376-85-4

o The solvent used (if applicable) and its approximate concentration.

o An estimate of the quantity of VUF11418 in the container.

o The date of accumulation.

o Your name, lab, and contact information.

Storage: Store the sealed waste container in a designated, secure, and well-ventilated waste
accumulation area, away from incompatible materials. Follow your institution's guidelines for
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secondary containment.

» Disposal Request: Once the waste container is full or ready for disposal, follow your
institution's procedures to request a pickup from the EHS department. Complete any
required waste manifests or tags accurately.

Logical Workflow for VUF11418 Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal
of VUF11418.

Click to download full resolution via product page
Caption: Workflow for the safe disposal of VUF11418.

Disclaimer: This information is intended as a guide and is based on general laboratory safety
principles. Always consult your institution's specific waste disposal policies and your
Environmental Health and Safety (EHS) department for guidance. Local, state, and federal
regulations for chemical waste disposal must be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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